Cas no 2375272-87-8 ((5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride)

• Product Name: (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride
• CAS No: 2375272-87-8
• MF: C₈H₁₁ClF₂N₂O
• MW: 224.635547876358
• CID: 6390765
• PubChem ID: 145867140
• Update Time: 2025-06-08

(5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride
• (5,5-difluoro-4,5,6,7-tetrahydro-1,2-benzoxazol-3-yl)methanamine hydrochloride
• 2375272-87-8
• EN300-7427953

• Inchi： 1S/C8H10F2N2O.ClH/c9-8(10)2-1-7-5(3-8)6(4-11)12-13-7;/h1-4,11H2;1H
• InChI Key： YORDZJHZUKOFMN-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC2=C(C(CN)=NO2)C1)F

Computed Properties

• Exact Mass: 224.0527970g/mol
• Monoisotopic Mass: 224.0527970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride

Introduction to (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride (CAS No. 2375272-87-8)

(5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride (CAS No. 2375272-87-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of difluoro and benzoxazolyl moieties, which contribute to its potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various biological studies.

The benzoxazole core is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is often found in compounds with anticonvulsant, antibacterial, and anticancer properties. The introduction of fluorine atoms at the 5-position of the benzoxazole ring can significantly influence the compound's physicochemical properties and biological activity. Fluorine atoms are known to enhance lipophilicity, metabolic stability, and binding affinity to target proteins, which are crucial factors in drug design.

(5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride has been the subject of several recent studies focusing on its potential as a lead compound for drug development. One notable area of research is its activity against neurodegenerative diseases. Studies have shown that this compound can modulate specific neurotransmitter systems and protect neuronal cells from oxidative stress and apoptosis. This makes it a promising candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride has demonstrated potent anti-inflammatory properties. In vitro and in vivo experiments have revealed that it can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various tissue models. This property is particularly relevant in the context of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride has also been extensively studied. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate plasma half-life, which suggests that it could be formulated into an effective oral medication. Furthermore, its low toxicity profile in preclinical studies supports its potential for further development into a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels and does not exhibit significant adverse effects. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

The synthesis of (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride involves a series of well-established chemical reactions. The key steps include the formation of the benzoxazole ring through cyclization reactions and the introduction of fluorine atoms via selective fluorination methods. The final step involves the conversion of the amine group into its hydrochloride salt form to enhance solubility and stability.

In conclusion, (5,5-Difluoro-6,7-dihydro-4H-1,2-benzoxazol-3-yl)methanamine;hydrochloride (CAS No. 2375272-87-8) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and clinical potential.